Cas no 1597639-90-1 (3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1597639-90-1
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6218460
• PubChem ID: 114346561
• Update Time: 2025-06-09

3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid
• 1597639-90-1
• EN300-1852860

• Inchi： 1S/C12H15FO2/c1-8-6-10(13)5-4-9(8)7-12(2,3)11(14)15/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： XHYQIXYVUOPBDU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1597639-90-1)

3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1597639-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic carboxylic acids, a subset of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-substituent at the para position of the phenyl ring and a branched alkyl side chain, contribute to its unique chemical properties and reactivity.

The fluoro-substituent in 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid is a key structural element that influences its pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate the lipophilicity of molecules. These characteristics make fluorinated compounds highly valuable in drug design, as they can lead to more potent and selective therapeutic agents. The 4-fluoro-2-methylphenyl moiety in this compound specifically contributes to its interactions with various enzymes and receptors, making it a promising candidate for further investigation in drug development.

The branched alkyl side chain in the 2,2-dimethylpropanoic acid part of the molecule adds another layer of complexity to its chemical behavior. This structural feature can influence the compound's solubility, bioavailability, and overall pharmacological activity. The combination of these structural elements makes 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid a versatile scaffold for designing novel pharmaceuticals. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid with greater accuracy. These computational methods have helped in identifying potential binding pockets and interaction sites within biological targets, which is crucial for optimizing drug candidates. For instance, studies have shown that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. By understanding these interactions at a molecular level, scientists can design derivatives of 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid that exhibit enhanced efficacy and reduced side effects.

In addition to its potential as a lead compound in drug discovery, 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid has also been studied for its role in chemical synthesis. Its unique structure provides a rich platform for exploring new synthetic pathways and methodologies. Researchers have been experimenting with various functionalization strategies to modify this compound into more complex molecules with tailored properties. These efforts not only contribute to the development of new pharmaceuticals but also advance our understanding of organic chemistry principles.

The pharmaceutical industry has been particularly interested in fluorinated carboxylic acids due to their broad spectrum of biological activities. 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid is no exception and has been investigated for its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a suitable candidate for further derivatization, leading to compounds with improved pharmacological profiles. For example, modifications at the fluoro-substituted phenyl ring could enhance binding affinity to specific receptors or enzymes, while alterations to the carboxylic acid moiety could improve solubility and bioavailability.

Recent clinical trials have highlighted the importance of fluorinated compounds in treating various diseases. While 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid itself may not be currently used as a drug, its derivatives have shown promise in preclinical studies. These studies have demonstrated that fluorinated analogs can exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. The ability of these compounds to modulate biological pathways makes them valuable tools for understanding disease mechanisms and developing new treatments.

The synthesis of 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituent into the phenyl ring efficiently. Additionally, protecting group strategies have been utilized to ensure regioselectivity during synthesis. These synthetic approaches not only highlight the versatility of this compound but also showcase the advancements in synthetic organic chemistry.

The environmental impact of fluorinated compounds is another area of concern that researchers are actively addressing. While fluorine atoms offer numerous benefits in drug design, their persistence in the environment raises questions about long-term ecological effects. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint. By incorporating green chemistry principles into the synthesis of 3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid, scientists aim to balance pharmacological efficacy with environmental responsibility.

In conclusion,3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1597639-90-1) is a fascinating compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule and its derivatives,3-(4-fluoro-2-methylphenyl)-2,2-dimethylpropanoic acid is poised to play an important role in advancing both medicinal chemistry and organic synthesis.